Cas no 875208-30-3 (2H-Imidazole,2-aci-nitro-)

• Product Name: 2H-Imidazole,2-aci-nitro-
• CAS No: 875208-30-3
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• CID: 709778
• Update Time: 2024-01-31

2H-Imidazole,2-aci-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole,2-aci-nitro-
• 2H-Imidazole, 2-aci-nitro-

• Inchi： 1S/C3H3N3O2/c7-6(8)3-4-1-2-5-3/h1-2H,(H,7,8)
• InChI Key： KHDGLLHYKZPHTF-UHFFFAOYSA-N
• SMILES： C1(=[N+](/[O-])\O)\N=CC=N\1

Computed Properties

• Exact Mass: 113.023
• Monoisotopic Mass: 113.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Nitronic acids